3-(4-Propan-2-ylphenyl)thiolan-3-ol

• IUPAC Name: 3-(4-propan-2-ylphenyl)thiolan-3-ol
• InChI: InChI=1S/C13H18OS/c1-10(2)11-3-5-12(6-4-11)13(14)7-8-15-9-13/h3-6,10,14H,7-9H2,1-2H3
• InChI Key: QUTOCCCKULIYFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2(CCSC2)O
• Molecular Formula: C13H18OS
• Molecular Weight: 222.35 g/mol

Description

3-(4-Propan-2-ylphenyl)thiolan-3-ol is a thiolane-based organic compound featuring a hydroxyl group at the 3-position of the tetrahydrothiophene (thiolane) ring and a 4-isopropylphenyl substituent. This structure combines the electron-rich aromatic system of the isopropylphenyl group with the sulfur-containing heterocycle, making it a candidate for applications in medicinal chemistry, agrochemicals, or materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Effects

Key structural analogues include:

Compound Name	Substituent Position/Group	Molecular Formula	Molecular Weight (g/mol)	Key References
3-(4-Propan-2-ylphenyl)thiolan-3-ol	3-(4-isopropylphenyl)	C₁₂H₁₆OS*	~208*	Inferred
3-(4-Ethoxyphenyl)thiolan-3-ol	3-(4-ethoxyphenyl)	C₁₁H₁₄O₂S	210.29
3-(3-(Trifluoromethoxy)phenyl)thiolan-3-ol	3-(3-trifluoromethoxyphenyl)	C₁₀H₉F₃O₂S	258.24
(3R,4R)-4-(Propan-2-ylsulfanyl)oxolan-3-ol	4-(isopropylsulfanyl)oxolane	C₇H₁₄O₂S	162.25

*Inferred based on structural similarity.

• Electronic Effects : The 4-isopropylphenyl group is electron-donating due to its alkyl substituent, enhancing the electron density of the aromatic ring. In contrast, the trifluoromethoxy group in 3-(3-(Trifluoromethoxy)phenyl)thiolan-3-ol is strongly electron-withdrawing, which may influence reactivity or binding interactions in biological systems .
• Steric Effects : The bulky isopropyl group in the target compound may reduce solubility in polar solvents compared to smaller substituents like ethoxy .

Physicochemical Properties

• Synthetic Accessibility: The Mitsunobu reaction (using PPh₃ and DEAD) has been employed for synthesizing thiolan-3-ol derivatives . However, steric hindrance from the isopropyl group may complicate synthetic yields compared to less bulky analogues.

Impurity Profiles and Stability

Impurities in thiolan-3-ol derivatives often arise from incomplete substitution or oxidation. For example, naphthalenol derivatives and fluorinated byproducts are common in related syntheses . The isopropyl group’s stability under reaction conditions (e.g., acidic or oxidative environments) requires careful monitoring.